Cas no 97404-13-2 (9,10-Anthracenedione,1-[(2-aminoethyl)amino]-, hydrochloride (1:1))

• Product Name: 9,10-Anthracenedione,1-[(2-aminoethyl)amino]-, hydrochloride (1:1)
• CAS No: 97404-13-2
• MF: C₁₆H₁₅ClN₂O₂
• MW: 302.755502939224
• CID: 804285
• PubChem ID: 14320097
• Update Time: 2025-04-19

9,10-Anthracenedione,1-[(2-aminoethyl)amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-[(2-aminoethyl)amino]-, hydrochloride (1:1)
• 1-(2-aminoethylamino)anthracene-9,10-dione,hydrochloride
• 1-[(2-aminoethyl)amino]anthraquinone, monohydrochloride
• DTXSID40242947
• 1-[(2-Aminoethyl)amino]anthraquinone,monohydrochloride
• 97404-13-2
• NS00066651
• 1-((2-Aminoethyl)amino)anthraquinone, monohydrochloride
• EINECS 306-777-5

• Inchi： 1S/C16H14N2O2.ClH/c17-8-9-18-13-7-3-6-12-14(13)16(20)11-5-2-1-4-10(11)15(12)19;/h1-7,18H,8-9,17H2;1H
• InChI Key： WYTHYWAAQAHLGD-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC=CC=2C(C2=CC=CC(=C21)NCCN)=O

Computed Properties

• Exact Mass: 302.0822054g/mol
• Monoisotopic Mass: 302.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 72.2Ų